Cas no 69842-14-4 (4,7,7-trimethyl-2,3-dioxobicyclo2.2.1heptane-1-carboxylic acid)

• Product Name: 4,7,7-trimethyl-2,3-dioxobicyclo2.2.1heptane-1-carboxylic acid
• CAS No: 69842-14-4
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• MDL: MFCD03011711
• CID: 974313
• PubChem ID: 2770820
• Update Time: 2025-05-20

4,7,7-trimethyl-2,3-dioxobicyclo2.2.1heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,7,7-TRIMETHYL-2,3-DIOXOBICYCLO[2.2.1]HEPTANE-1-CARBOXYLIC ACID
• 4,7,7-Trimethyl-2,3-dioxo-bicyclo[2.2.1]heptane-1-carboxylic acid
• 4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptanecarboxylic acid
• 4,7,7-Trimethyl-2,3-dioxo-norbornan-1-carbonsaeure
• 4,7,7-trimethyl-2,3-dioxo-norbornane-1-carboxylic acid
• 4.7.7-Trimethyl-bicyclo-[1.2.2]-heptandion-(2.3)-carbonsaeure-(1)
• AC1MCJ0T
• Camphandion-(2.3)-carbonsaeure-(4)
• Campherchinon-carbonsaeure-
• CTK9A1711
• F1052-0004
• SBB038070
• STOCK1N-33440
• SureCN147335
• AKOS000267984
• DTXSID10377876
• 69842-14-4
• 4,7,7-Trimethyl-2,3-dioxo-bicyclo[2.2.1]heptane-1-carboxylicacid
• SCHEMBL147335
• camphorquinone carboxylic acid
• AKOS016038843
• EN300-236308
• STL553114
• 4,7,7-trimethyl-2,3-dioxobicyclo2.2.1heptane-1-carboxylic acid

• MDL： MFCD03011711
• Inchi： 1S/C11H14O4/c1-9(2)10(3)4-5-11(9,8(14)15)7(13)6(10)12/h4-5H2,1-3H3,(H,14,15)
• InChI Key： MFGSQXUNSUJWPZ-UHFFFAOYSA-N
• SMILES： O=C1C(C2(C(=O)O)CCC1(C)C2(C)C)=O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 341.0±25.0 °C at 760 mmHg
• Flash Point: 174.3±19.7 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

4,7,7-trimethyl-2,3-dioxobicyclo2.2.1heptane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 4,7,7-trimethyl-2,3-dioxobicyclo2.2.1heptane-1-carboxylic acid

Chemical Profile of 4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxylic acid (CAS No. 69842-14-4)

4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxylic acid, identified by the CAS number 69842-14-4, is a structurally unique compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its distinct bicyclic framework and functional groups. The compound features a highly strained dioxobicyclo[2.2.1]heptane core, which is flanked by three methyl groups at the 7-position and a carboxylic acid moiety at the 1-position. This structural motif presents both challenges and opportunities for synthetic chemists and medicinal chemists alike.

The synthesis of 4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxylic acid typically involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. The strained bicyclic system necessitates careful handling to prevent unwanted side reactions, such as ring opening or rearrangement, which can significantly impact the final product's integrity. Recent advances in catalytic methods have enabled more efficient and selective routes to this compound, making it more accessible for further investigation.

The dioxobicyclo[2.2.1]heptane scaffold is particularly interesting because it mimics the structural features of certain natural products known for their biological activity. The presence of the carboxylic acid group at the 1-position further enhances its potential utility as a building block for more complex molecules. Researchers have explored various derivatives of this compound to evaluate their pharmacological properties, including anti-inflammatory, analgesic, and even anticancer effects.

In recent years, computational chemistry has played an increasingly important role in understanding the reactivity and potential applications of 4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxylic acid. Molecular modeling studies have revealed insights into how this compound might interact with biological targets at the molecular level. These studies have guided experimental efforts by predicting favorable binding modes and identifying key functional groups that could be modified to improve biological activity.

The carboxylic acid functionality in this compound not only serves as a reactive site for further derivatization but also contributes to its solubility in polar solvents, which is advantageous for both synthetic and pharmaceutical applications. Researchers have utilized this property to develop novel methods for drug delivery systems where 4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxylic acid could act as a carrier or prodrug.

One of the most promising areas of research involving 4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxylic acid is its potential as a precursor for heterocyclic compounds with enhanced biological activity. By functionalizing the methyl groups or introducing additional rings fused to the core structure, chemists can generate a diverse library of derivatives with tailored properties. These derivatives could then be screened for their efficacy in various disease models.

The synthesis of 4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxylic acid has also led to the development of new synthetic methodologies that can be applied to other strained cyclic systems. For instance, transition-metal-catalyzed cyclizations have been employed to construct the dioxobicyclo[2.2.1]heptane ring efficiently under mild conditions. These advances not only facilitate access to this specific compound but also contribute to the broader toolkit available for organic synthesis.

In conclusion,4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxylic acid (CAS No., 69842-14-4) represents a fascinating subject of study in chemical research due to its unique structural features and potential applications in pharmaceuticals and materials science.,